Cas no 1806713-58-5 (Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806713-58-5
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4829797
• Update Time: 2025-07-17

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H5F6NO3/c1-18-8(17)4-2-3(5(10)11)6(12)16-7(4)19-9(13,14)15/h2,5H,1H3
• InChI Key： KJQUQHGWHVZHJK-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(=O)OC)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate

Professional Introduction to Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806713-58-5)

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1806713-58-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and utility in drug development.

The structural features of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate are characterized by the presence of multiple fluorinated substituents. The difluoromethyl group and the trifluoromethoxy group introduce unique electronic properties to the molecule, which can influence its reactivity, solubility, and metabolic stability. These characteristics make it a valuable scaffold for designing novel therapeutic agents with enhanced pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate biological processes effectively. The fluorine atoms in these compounds can enhance binding affinity to biological targets, improve metabolic stability, and reduce susceptibility to enzymatic degradation. This has led to the exploration of fluorinated pyridines in various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate is its potential as a building block for more complex drug molecules. The carboxylate moiety at the 5-position provides a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a popular choice for medicinal chemists working on the development of small-molecule inhibitors and activators.

Recent studies have highlighted the role of fluorinated pyridines in the design of kinase inhibitors, which are crucial in the treatment of various cancers. For instance, compounds containing similar structural motifs have shown promise in targeting tyrosine kinases, which are often overexpressed in tumor cells. The electron-withdrawing nature of the difluoromethyl and trifluoromethoxy groups can enhance interactions with the active site of these enzymes, leading to potent inhibition.

The synthesis of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently. The use of fluorinating agents and protecting groups is essential to control regioselectivity and prevent unwanted side reactions.

The pharmacological evaluation of this compound has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated its potential in modulating pathways relevant to inflammation and immune response. The presence of fluorinated substituents appears to contribute to its ability to interact with biological targets in a manner that is both specific and potent.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806713-58-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.